Cas no 1542754-28-8 (7-Benzothiazolemethanamine)
7-Benzothiazolemethanamine structure
Product Name:7-Benzothiazolemethanamine
CAS No:1542754-28-8
MF:C8H8N2S
MW:164.227519989014
MDL:MFCD22394762
CID:2094662
PubChem ID:82596658
Update Time:2025-04-21
7-Benzothiazolemethanamine Chemical and Physical Properties
Names and Identifiers
-
- 7-?Benzothiazolemethana?mine
- 7-Benzothiazolemethanamine
- benzo[d]thiazol-7-ylmethanamine
- 1542754-28-8
- G75952
- SCHEMBL25847120
-
- MDL： MFCD22394762
- Inchi： 1S/C8H8N2S/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,4,9H2
- InChI Key： HKUINIISQAYJTI-UHFFFAOYSA-N
- SMILES： S1C=NC2=CC=CC(CN)=C12
Computed Properties
- Exact Mass: 164.04081944Da
- Monoisotopic Mass: 164.04081944Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.2Ų
7-Benzothiazolemethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506365-1g |
Benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
$819 | 2022-12-31 | |
| Alichem | A059006698-1g |
Benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
880.00 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y1002837-1g |
Benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
$820 | 2024-07-24 | |
| eNovation Chemicals LLC | D520822-1g |
7-Benzothiazolemethanamine |
1542754-28-8 | 95% | 1g |
$685 | 2024-05-24 | |
| eNovation Chemicals LLC | Y1002837-1g |
benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
$820 | 2025-02-19 | |
| Ambeed | A621017-1g |
Benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
$826.0 | 2024-04-23 | |
| A2B Chem LLC | AF03485-100mg |
Benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 100mg |
$151.00 | 2024-04-20 | |
| eNovation Chemicals LLC | D520822-1g |
7-Benzothiazolemethanamine |
1542754-28-8 | 95% | 1g |
$685 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1002837-1g |
benzo[d]thiazol-7-ylmethanamine |
1542754-28-8 | 95% | 1g |
$820 | 2025-02-24 | |
| eNovation Chemicals LLC | D520822-1g |
7-Benzothiazolemethanamine |
1542754-28-8 | 95% | 1g |
$685 | 2025-03-03 |
7-Benzothiazolemethanamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
1542754-28-8 (7-Benzothiazolemethanamine) Related Products
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- 61551-59-5(benzothiazole, 5-butyl- (9ci))
- 2942-16-7(5-Methylbenzo[d]thiazole)
- 116939-12-9(7-Benzothiazolemethanamine,N-methyl-)
- 791594-81-5(2-chloro-5,7-dimethyl-1,3-benzothiazole)
- 2942-24-7(2-chloro-7-methyl-1,3-benzothiazole)
- 196205-28-4(5-Benzothiazolamine,7-methyl-)
- 895525-11-8(Benzo[d]thiazole-7-carbonitrile)
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